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Compound of Interest

Compound Name: 2-Ethoxybenzoic acid

Cat. No.: B047042

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Ethoxybenzoic acid (CAS 134-
11-2), an organic compound with significant applications in various scientific fields, notably in
dental materials and as a versatile chemical intermediate. This document collates essential
data on its chemical and physical properties, spectroscopic characteristics, and safety and
handling protocols. Detailed experimental procedures for its synthesis and analysis are
presented, alongside insights into its formulation in dental cements. While the compound is
noted for its anti-inflammatory and analgesic properties, specific signaling pathways have not
been extensively documented in publicly available literature. This guide aims to be a critical
resource for professionals engaged in research and development involving 2-Ethoxybenzoic
acid.

Chemical and Physical Properties

2-Ethoxybenzoic acid, also known as o-ethoxybenzoic acid, is a derivative of benzoic acid.[1]
Its core chemical and physical properties are summarized in the tables below, providing a quick
reference for laboratory and research applications.

Table 1: General and Physical Properties
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Property Value Reference(s)
CAS Number 134-11-2 [1]
Molecular Formula CoH1003 [2]
Molecular Weight 166.17 g/mol [2]
White crystalline powder or
Appearance _ [3]
solid
Melting Point 19-20 °C [1]
Boiling Point 174-176 °C at 15 mmHg [4]
Density 1.105 g/cm3 [4]
Refractive Index (n20/D) 1.540 [4]
- Soluble in ethanol and ether;
Solubility ] ) [3]
slightly soluble in water.
pKa Approximately 4.21 [3]
logP (Octanol/Water) 2.1 (estimated) [5]
. . Key Data and
Spectroscopic Technique . Reference(s)
Observations
Spectral data available in
1H NMR _ [6]
public databases.
Spectral data available in
13C NMR , [6]
public databases.
Spectra available in the NIST
Infrared (IR) [7]

WebBook.

Mass Spectrometry (MS)

Electron ionization mass
spectrum available in the NIST
WebBook.

[7]
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Safety and Hazard Information

Proper handling of 2-Ethoxybenzoic acid is crucial to ensure laboratory safety. The compound
is classified with several hazards, and appropriate personal protective equipment (PPE) should
be used at all times.

Table 3: GHS H | Classificati

Hazard Class GHS Code Description Reference(s)
Acute toxicity, oral H302 Harmful if swallowed [8]
Skin o

o H315 Causes skin irritation [8]
corrosion/irritation
Serious eye Causes serious eye

N H319 N [8]

damage/eye irritation irritation

Specific target organ ]
S May cause respiratory
toxicity, single H335 T [8]
irritation
exposure

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P305+P351+P338, P332+P313, P337+P313, P362, P403+P233, P405, P501.[8]

Experimental Protocols

This section provides detailed methodologies for key experiments involving 2-Ethoxybenzoic
acid.

Synthesis of 2-Ethoxybenzoic Acid

Several synthetic routes for 2-Ethoxybenzoic acid have been reported. Acommon method
involves the O-alkylation of a salicylic acid derivative.[3]

Method 1: From Ethyl o-Ethoxybenzoate[8]

e Reaction Setup: In a reaction vessel, dissolve ethyl 2-ethoxybenzoate (10 g, 240 mmol) in
dimethyl sulfoxide (40 mL).
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Addition of Base: To the stirred solution, add potassium tert-butoxide (10 g, 890 mmol)
batchwise.

Heating: Heat the reaction mixture to 70 °C in a water bath and maintain this temperature for
2 hours.

Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) with
a hexane-ethyl acetate (8:2) mobile phase.

Quenching: Upon completion, cool the reaction mixture to 10 °C and pour it into ice water.

Acidification and Isolation: Acidify the mixture with 5% dilute hydrochloric acid. Filter the
precipitated solid and wash it thoroughly with distilled water.

Purification: Recrystallize the crude product from hexane (50 mL) to obtain 2-ethoxybenzoic
acid as an off-white solid. The reported yield is approximately 80%.[3]

Method 2: From Methyl Salicylate[8]

Reaction Setup: In a 1000L reaction kettle, add 5% of 95% ethanol.

Base and Substrate Addition: Under stirring and cooling, add solid KOH (60 kg, 90% purity)
in batches. Then, add methyl salicylate (152 kg, 99.5% purity) dropwise at 15 °C.

Alkylation: At 15 °C, add diethyl sulfate (162 kg) dropwise, maintaining the temperature at 15
°C. The reaction is typically complete in about 6 hours.

Hydrolysis: Add water (665 kg) and NaOH (53.2 kg) and heat the mixture to 65 °C for 6
hours.

Work-up: Cool the reaction solution and acidify with hydrochloric acid to a pH of 4.5.
Separate the organic layer and wash it twice with water.

Purification: Purify the product by distillation under reduced pressure. This large-scale
synthesis reports a yield of 98.31%.[8]
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Synthesis of 2-Ethoxybenzoic Acid
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A generalized workflow for the synthesis of 2-Ethoxybenzoic acid.

Determination of pKa

The acid dissociation constant (pKa) can be determined by potentiometric titration.

Preparation of Analyte Solution: Accurately weigh approximately 0.28 g of 2-Ethoxybenzoic
acid and dissolve it in 10 cm?3 of 95% ethanol in a 250 cm? beaker. Once dissolved, add 90
cm3 of deionized water and stir until the solution is homogeneous.

Titration Setup: Calibrate a pH meter using standard buffer solutions. Place the pH probe
into the analyte solution. Fill a 50 cm?3 burette with a standardized 0.10 mol dm~3 sodium

hydroxide solution.

Titration: Add the sodium hydroxide solution in 2 cm3 increments, recording the pH after each
addition and thorough stirring. Near the equivalence point, where the pH changes rapidly,
reduce the titrant additions to 0.5 cm?3 increments.

Data Analysis: Plot a graph of pH versus the volume of sodium hydroxide solution added.
The pKa is the pH at the half-equivalence point.

Determination of Octanol-Water Partition Coefficient
(logP)

The octanol-water partition coefficient is a measure of a compound's lipophilicity and is

commonly determined using the shake-flask method as outlined in OECD Guideline 107.[9]

e Solvent Preparation: Use high-purity n-octanol and water. Pre-saturate the n-octanol with
water and the water with n-octanol by shaking them together for 24 hours and then allowing
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the phases to separate.

Test Solution Preparation: Prepare a stock solution of 2-Ethoxybenzoic acid in n-octanol.
The concentration should be chosen to be within the analytical detection limits in both
phases.

Partitioning: In a suitable vessel, combine known volumes of the pre-saturated n-octanol
(containing the test substance) and pre-saturated water. The volume ratio of n-octanol to
water should be varied in different runs (e.g., 1:1, 1:2, 2:1).

Equilibration: Shake the vessel at a constant temperature (e.g., 25 °C) until equilibrium is
reached.

Phase Separation: Separate the n-octanol and water phases, typically by centrifugation.

Concentration Analysis: Determine the concentration of 2-Ethoxybenzoic acid in each
phase using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

Calculation: The partition coefficient (P) is the ratio of the concentration of the analyte in the
n-octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm
of P.
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Shake-Flask Method for LogP Determination
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A workflow for determining the octanol-water partition coefficient.

Cytotoxicity Assay
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The in vitro cytotoxicity of 2-Ethoxybenzoic acid can be assessed using a standard MTT
assay.

o Cell Culture: Seed cells (e.g., human dental pulp fibroblasts) in a 96-well plate at a suitable
density and allow them to adhere overnight.

o Compound Treatment: Prepare serial dilutions of 2-Ethoxybenzoic acid in the appropriate
cell culture medium. Replace the existing medium in the wells with the medium containing
the different concentrations of the test compound. Include a vehicle control.

 Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

e MTT Assay: Add MTT solution to each well and incubate to allow for the formation of
formazan crystals by viable cells.

e Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at the appropriate wavelength using a
microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value.

Applications
Dental Cements

A primary application of 2-Ethoxybenzoic acid is as a component in dental cements, often in
combination with zinc oxide and eugenol (ZOE).[1][10] The addition of 2-Ethoxybenzoic acid
to ZOE cements can enhance their mechanical properties.[10]

Mechanism of Action in Dental Cements:

In these formulations, 2-Ethoxybenzoic acid acts as a chelating agent. The acidic proton of
the carboxylic acid group reacts with zinc oxide in a classic acid-base reaction, forming a zinc
carboxylate salt matrix. This matrix encapsulates the unreacted zinc oxide particles, leading to
the setting and hardening of the cement. The ethoxy group contributes to the plasticity and flow
characteristics of the mixed cement.
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Setting Mechanism of EBA Dental Cement
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Simplified setting reaction of 2-Ethoxybenzoic acid based dental cement.

Chemical Intermediate

2-Ethoxybenzoic acid serves as a valuable intermediate in organic synthesis.[11] The
carboxylic acid and the aromatic ring functionalities allow for a variety of chemical
transformations, making it a building block for more complex molecules in the pharmaceutical
and materials science industries.[3]

Biological Activity and Signaling Pathways

While 2-Ethoxybenzoic acid is reported to have anti-inflammatory and analgesic effects, the
specific molecular mechanisms and signaling pathways involved are not well-documented in
the current scientific literature. Studies on structurally related benzoic acid derivatives have
shown interactions with pathways such as the cyclooxygenase (COX) and nuclear factor-kappa
B (NF-kB) signaling pathways.[12] For instance, some benzoic acid derivatives have been
shown to inhibit COX-2 activity and reduce the production of pro-inflammatory cytokines like
TNF-a and IL-1(.[12] However, direct evidence for the involvement of 2-Ethoxybenzoic acid in
these or other specific signaling pathways is currently lacking. Further research is required to
elucidate its precise mechanism of biological action.

Conclusion

2-Ethoxybenzoic acid (CAS 134-11-2) is a well-characterized compound with established
applications, particularly in the formulation of dental cements and as a synthetic intermediate.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b047042?utm_src=pdf-body-img
https://www.benchchem.com/product/b047042?utm_src=pdf-body
https://www.benchchem.com/product/b047042?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33831580/
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-synthesis-2-ethoxybenzoic-acid-wh
https://www.benchchem.com/product/b047042?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38960027/
https://pubmed.ncbi.nlm.nih.gov/38960027/
https://www.benchchem.com/product/b047042?utm_src=pdf-body
https://www.benchchem.com/product/b047042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Its chemical and physical properties are well-defined, and reliable synthetic protocols are
available. While its biological activities are noted, a significant knowledge gap exists regarding
its specific interactions with cellular signaling pathways. This guide provides a solid foundation
of technical information for researchers and developers working with this compound and
highlights areas where further investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethoxybenzoic Acid
(CAS 134-11-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047042#2-ethoxybenzoic-acid-cas-134-11-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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